Cas no 76197-85-8 (THIOPHENE, TETRAHYDRO-2-ISOCYANATO-)
76197-85-8 structure
Product Name:THIOPHENE, TETRAHYDRO-2-ISOCYANATO-
CAS No:76197-85-8
MF:C5H7NOS
MW:129.180179834366
CID:3539092
PubChem ID:20525062
Update Time:2025-11-06
THIOPHENE, TETRAHYDRO-2-ISOCYANATO- Chemical and Physical Properties
Names and Identifiers
-
- THIOPHENE, TETRAHYDRO-2-ISOCYANATO-
- 2-isocyanatothiolane
- 76197-85-8
- VQBYZWFTXHKFTN-UHFFFAOYSA-N
- 2-tetrahydrothiophenyl isocyanate
- EN300-7250720
- SCHEMBL11244333
-
- Inchi： 1S/C5H7NOS/c7-4-6-5-2-1-3-8-5/h5H,1-3H2
- InChI Key： VQBYZWFTXHKFTN-UHFFFAOYSA-N
- SMILES： C1(N=C=O)SCCC1
Computed Properties
- Exact Mass: 129.02483502Da
- Monoisotopic Mass: 129.02483502Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 54.7Ų
THIOPHENE, TETRAHYDRO-2-ISOCYANATO- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7250720-0.05g |
2-isocyanatothiolane |
76197-85-8 | 95% | 0.05g |
$315.0 | 2023-05-26 | |
| Enamine | EN300-7250720-0.1g |
2-isocyanatothiolane |
76197-85-8 | 95% | 0.1g |
$470.0 | 2023-05-26 | |
| Enamine | EN300-7250720-0.25g |
2-isocyanatothiolane |
76197-85-8 | 95% | 0.25g |
$672.0 | 2023-05-26 | |
| Enamine | EN300-7250720-0.5g |
2-isocyanatothiolane |
76197-85-8 | 95% | 0.5g |
$1058.0 | 2023-05-26 | |
| Enamine | EN300-7250720-1.0g |
2-isocyanatothiolane |
76197-85-8 | 95% | 1g |
$1357.0 | 2023-05-26 | |
| Enamine | EN300-7250720-2.5g |
2-isocyanatothiolane |
76197-85-8 | 95% | 2.5g |
$2660.0 | 2023-05-26 | |
| Enamine | EN300-7250720-5.0g |
2-isocyanatothiolane |
76197-85-8 | 95% | 5g |
$3935.0 | 2023-05-26 | |
| Enamine | EN300-7250720-10.0g |
2-isocyanatothiolane |
76197-85-8 | 95% | 10g |
$5837.0 | 2023-05-26 | |
| 1PlusChem | 1P028HYA-50mg |
2-isocyanatothiolane |
76197-85-8 | 95% | 50mg |
$452.00 | 2024-04-21 | |
| 1PlusChem | 1P028HYA-100mg |
2-isocyanatothiolane |
76197-85-8 | 95% | 100mg |
$643.00 | 2024-04-21 |
THIOPHENE, TETRAHYDRO-2-ISOCYANATO- Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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